Cas no 1260813-87-3 (4-chloro-2-(hydrazinylmethyl)phenol)

• Product Name: 4-chloro-2-(hydrazinylmethyl)phenol
• CAS No: 1260813-87-3
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 6007506
• PubChem ID: 53275236
• Update Time: 2025-06-25

4-chloro-2-(hydrazinylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(hydrazinylmethyl)phenol
• EN300-1981326
• 1260813-87-3
• AKOS005215487

• Inchi： 1S/C7H9ClN2O/c8-6-1-2-7(11)5(3-6)4-10-9/h1-3,10-11H,4,9H2
• InChI Key： LXQNFFMPPLFBSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CNN)O

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-chloro-2-(hydrazinylmethyl)phenol

4-Chloro-2-(Hydrazinylmethyl)Phenol: A Comprehensive Overview

4-Chloro-2-(hydrazinylmethyl)phenol (CAS No. 1260813-87-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is characterized by its phenolic ring substituted with a chlorine atom at the 4-position and a hydrazinylmethyl group at the 2-position. The combination of these functional groups imparts 4-chloro-2-(hydrazinylmethyl)phenol with distinctive chemical reactivity and biological activity.

The synthesis of 4-chloro-2-(hydrazinylmethyl)phenol typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies. The compound's structure allows for various modifications, which can be exploited to tailor its properties for specific applications.

One of the most promising areas of research involving 4-chloro-2-(hydrazinylmethyl)phenol is its potential as a precursor in drug development. The hydrazine group is known to participate in numerous bioactive interactions, and its presence in this compound makes it a valuable building block for creating bioactive molecules. For instance, studies have shown that derivatives of 4-chloro-2-(hydrazinylmethyl)phenol exhibit significant antioxidant and anti-inflammatory activities, which are highly desirable in pharmaceuticals.

Moreover, the phenolic group in 4-chloro-2-(hydrazinylmethyl)phenol contributes to its ability to act as a hydrogen donor, enhancing its role in redox reactions. This property has led to investigations into its use in catalytic systems and as a stabilizing agent in various chemical processes. Recent research has also explored the compound's potential in materials science, particularly in the development of advanced polymers and coatings.

The chlorine substituent at the 4-position plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern not only influences the compound's reactivity but also affects its solubility and stability under different conditions. Researchers have leveraged these properties to design experiments that test the compound's behavior under varying pH levels and temperatures, providing valuable insights into its practical applications.

In terms of biological activity, 4-chloro-2-(hydrazinylmethyl)phenol has shown promise as an antimicrobial agent. Studies conducted in vitro have demonstrated its ability to inhibit the growth of various bacterial strains, suggesting potential applications in antiseptic formulations and food preservation technologies. Furthermore, preliminary results from animal studies indicate that the compound may possess anti-cancer properties, although more extensive research is required to confirm these findings.

The hydrazinylmethyl group attached to the phenolic ring introduces additional functional diversity to 4-chloro-2-(hydrazinylmethyl)phenol. This group can undergo various transformations, such as condensation reactions with carbonyl compounds, leading to the formation of heterocyclic structures. These derivatives have been explored for their potential roles in enzyme inhibition and receptor binding studies, further expanding the scope of this compound's applications.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of 4-chloro-2-(hydrazinylmethyl)phenol. Quantum mechanical simulations have revealed key details about its electronic structure and bonding interactions, which are critical for understanding its reactivity and stability. These computational studies complement experimental work by offering predictive models that guide further research directions.

In conclusion, 4-chloro-2-(hydrazinylmethyl)phenol (CAS No. 1260813-87-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers exploring new chemical entities with enhanced biological and chemical properties. As ongoing studies continue to uncover new facets of this compound's behavior, it is likely to play an increasingly important role in both academic research and industrial applications.